N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide

• IUPAC Name: N-[4-[(2,5-dimethoxyphenyl)sulfamoyl]phenyl]-4-fluorobenzamide
• InChI: InChI=1S/C21H19FN2O5S/c1-28-17-9-12-20(29-2)19(13-17)24-30(26,27)18-10-7-16(8-11-18)23-21(25)14-3-5-15(22)6-4-14/h3-13,24H,1-2H3,(H,23,25)
• InChI Key: KTUBFDMGIWUIEX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=C(C=C3)F
• Molecular Formula: C21H19FN2O5S
• Molecular Weight: 430.5 g/mol

Description

N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide, also known as DNFB, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme protein kinase CK2, which plays a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide inhibits the activity of CK2 by binding to its catalytic subunit, which prevents the phosphorylation of its target proteins. This leads to the disruption of various cellular processes that are regulated by CK2, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in a wide range of cancer cell lines, including breast, prostate, and lung cancer cells. It has also been shown to inhibit the growth of tumor xenografts in mice. This compound has been shown to modulate the activity of various signaling pathways involved in inflammation and immune response, including NF-κB, JAK/STAT, and MAPK.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide in lab experiments is its specificity towards CK2. This allows researchers to study the role of CK2 in various biological processes without affecting other cellular pathways. However, this compound has been shown to have some off-target effects, which may limit its use in certain experiments. Additionally, this compound has poor solubility in aqueous solutions, which may require the use of organic solvents.

Future Directions

There are several potential directions for future research involving N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide. One area of interest is the development of more potent and selective CK2 inhibitors that can be used in clinical settings. Another area of interest is the identification of new targets and pathways regulated by CK2, which may lead to the development of new therapeutic strategies for cancer and other diseases. Finally, the use of this compound in combination with other drugs and therapies may provide new insights into the mechanisms of action of these treatments.

Scientific Research Applications

N-(4-{[(2,5-dimethoxyphenyl)amino]sulfonyl}phenyl)-4-fluorobenzamide has been extensively used as a research tool to study the role of CK2 in various biological processes. It has been shown to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. This compound has also been used to study the signaling pathways involved in inflammation and immune response.